Cas no 83291-57-0 (5a-hydroxy-3b,4a,5,5a-tetrahydrofluorantheno[2,3-b]oxiren-5-yl acetate)

• Product name: 5a-hydroxy-3b,4a,5,5a-tetrahydrofluorantheno[2,3-b]oxiren-5-yl acetate
• CAS No: 83291-57-0
• MF: C₁₈H₁₄O₄
• MW: 294.3014
• CID: 1807876
• PubChem ID: 187366

5a-hydroxy-3b,4a,5,5a-tetrahydrofluorantheno[2,3-b]oxiren-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5a-hydroxy-3b,4a,5,5a-tetrahydrofluorantheno[2,3-b]oxiren-5-yl acetate
• DTXSID001003275
• Fluorantheno(2,3-b)oxirene-5,5a(3bH)-diol, 4a,5-dihydro-, 5-acetate, (3balpha,4aalpha,5alpha,5abeta)-
• 83291-57-0

• Inchi： InChI=1S/C18H14O4/c1-9(19)21-17-16-15(22-16)12-7-4-6-11-10-5-2-3-8-13(10)18(17,20)14(11)12/h2-8,15-17,20H,1H3
• InChI Key： ZWZVPIULGRCJIL-UHFFFAOYSA-N
• SMILES： CC(=O)OC1C2C(O2)C3=CC=CC4=C3C1(C5=CC=CC=C45)O

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų
• XLogP3: 1.5